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Compound of Interest |

Compound Name: Hirudin (55-65) (sulfated)
Cat. No.: B12390937
Get Quote

-Thrombin with Sulfated Hirudin Fragment (55-65) Audience: Structural Biologists, Medicinal
Chemists, Drug Discovery Professionals

Executive Summary & Scientific Rationale

The interaction between Thrombin and Hirudin represents the gold standard for serine protease
inhibition. While full-length Hirudin blocks both the active site and Exosite I, the C-terminal
fragment (residues 55-65, often termed "Hirugen") binds exclusively to Exosite I.

Critical Insight: Native Hirudin is sulfated at Tyr63, a modification that increases binding affinity
to Thrombin by approximately 10-fold compared to the non-sulfated variant.[1] However, most
recombinant Hirudin lacks this post-translational modification. To structurally characterize the
"native-like" high-affinity interface, researchers must co-crystallize Thrombin with synthetic
sulfated peptides.

The Challenge:

o Autolysis: The Hirudin (55-65) fragment does not occupy the catalytic active site.
Consequently, Thrombin remains catalytically active and prone to rapid autolysis during
crystallization trials.
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» Sulfate Lability: The sulfotyrosine moiety is susceptible to hydrolysis at acidic pH, requiring
careful buffer selection.

The Solution: This protocol details the generation of a Ternary Complex:

e Component A: Human ngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""
class="inline ng-star-inserted">

-Thrombin.[2][3][4]

o Component B: Small molecule active-site inhibitor (e.g., PPACK or generic Arg-analogs) to
prevent autolysis.

e Component C: Sulfated Hirudin (55-65) peptide to occupy Exosite I.

Materials & Reagents
Biologicals[1][5][6][7]1[8][9][10][11]

e Human

-Thrombin: High purity (>95%), lyophilized or frozen.

o Note: Avoid preparations containing high concentrations of citrate, as citrate can bind
Exosite | and compete with the peptide.

o Sulfated Hirudin Peptide (55-65):
o Sequence: Asp-Phe-Glu-Glu-lle-Pro-Glu-Glu-Tyr(SO3)-Leu-GIn (DFEEIPEEY(SO3)LQ).[5]
o Purity: >98% (HPLC).

o Storage: Store lyophilized at -20°C. Dissolve immediately before use to minimize
desulfation.

o Active Site Inhibitor:

o PPACK (D-Phe-Pro-Arg-chloromethylketone) - Irreversible, covalent.
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o Alternative: Benzamidine (reversible, lower affinity) or NAPAP. PPACK is preferred for
structural rigidity.

Crystallization Chemicals[7][8][13]
o Precipitant: Polyethylene Glycol (PEG) 8000 (High purity).

» Buffer: Sodium Phosphate (NaPi), pH 7.0 - 7.5.

» Additives: Glycerol (for cryoprotection).

Pre-Crystallization Protocol: Ternary Complex
Assembly

Objective: Create a homogenous, stable protein-peptide species.

Step 1: Thrombin Stabilization (Active Site Blockade)

o Rationale: We must shut down proteolytic activity before adding the peptide to prevent
degradation of the peptide or the enzyme itself.

Resuspend Thrombin to 5-10 mg/mL in Buffer A (50 mM Na-Phosphate pH 7.4, 100 mM
NacCl).

Add PPACK (dissolved in water) at a 3:1 molar excess relative to Thrombin.

Incubate on ice for 30-60 minutes.

Verification: Verify loss of clotting activity using a fibrinogen clotting assay if necessary.

Step 2: Peptide Solubilization & Complexation

o Rationale: The sulfated peptide is acidic. Dissolving it in unbuffered water can lower pH and
risk desulfation.

o Dissolve Sulfated Hirudin (55-65) in Buffer A (not water) to a concentration of 2-5 mM.

e Add the peptide to the PPACK-Thrombin solution.
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o Target Stoichiometry: 1:1.2 to 1:1.5 (Protein : Peptide). A slight excess ensures full
occupancy of Exosite I.

e |ncubate at 4°C for 1 hour.

 Clarification: Spin the complex at 13,000 x g for 10 minutes at 4°C to remove any amorphous
aggregates.

Step 3: Final Concentration

o Concentrate the ternary complex using a centrifugal filter (MWCO 10 kDa) to 8 - 12 mg/mL.

» Critical Check: Do not over-concentrate; Thrombin can aggregate above 15 mg/mL in high
salt.

Crystallization Protocol

Method: Hanging Drop Vapor Diffusion Temperature: 20°C (Standard) or 4°C (if stability is an
iIssue, though kinetics are slower).

Screening Matrix (Optimization)

While Thrombin crystallizes readily, the sulfated peptide alters surface electrostatics. Use the
following grid around the "classic" Thrombin condition:

Condition ID Precipitant Buffer (0.1M) pH Additive
(PEG 8000)

Al (Core) 20% (w/v) Na-Phosphate 7.4 None

A2 18% Na-Phosphate 7.4 -

A3 24% Na-Phosphate 7.4 -

B1 20% Tris-HCI 7.5 -

B2 20% HEPES 7.5 -

C1 20% Na-Phosphate 7.4 0.2M NacCl
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Setup Procedure

e Reservoir: Add 500 L of reservoir solution to the well.
e Drop: Mix 1 pL Complex + 1 pL Reservoir solution on a siliconized cover slip.
o Seal: Invert the slip over the well and seal with grease.[6]

o Observation: Crystals typically appear within 2-5 days. They often form tetragonal rods or
bipyramids (Space group

is common for Thrombin).

Visualization of Workflow
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Raw Materials

Human Alpha-Thrombin Active Site Blocker Sulfated Hirudin (55-65)
(Lyophilized) (PPACK / CS107) (DFEEIPEEY-SO3-LQ)

Step 1: Active Site Stabilization
(Incubate Thrombin + Inhibitor 30 min)
Prevents Autolysis

Stabilized Enzyme

Step 2: Exosite Targeting
(Add Sulfated Peptide 1:1.5 molar ratio)
Incubate 1 hr @ 4°C

Ternary Complex

Step 3: Purification/Concentration
(Centrifugal Filter 10kDa)
Target: 10 mg/mL

Crystallization (Hanging Drop)
Precipitant: 20-25% PEG 8000
Buffer: 0.1M NaPi pH 7.4

X-Ray Diffraction
(Resolution < 2.0 A expected)

Click to download full resolution via product page
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Figure 1: Workflow for the generation and crystallization of the Thrombin-Inhibitor-
Hirudin(Sulfated) ternary complex.

Structural Logic: Why Sulfation Matters

The following diagram illustrates the binding logic. The sulfated tyrosine (Tyr63) does not bind
the catalytic pocket; it binds a specific basic patch (Exosite 1) on the surface of Thrombin.

Blocks (Prevents Autolysis)

PPACK Inhibitor
(Covalent)

Thrombin Core

Catalytic Active Site
(Ser195/His57/Asp102)
Exosite |
(Basic Patch: Lys36, Arg73, etc.)

High Affinity Electrostatics

(Critical Interaction)
Tyr63-SO3
(Sulfated) ~_Part of
o Hirudin (55-65)
Peptide

Click to download full resolution via product page

Figure 2: Interaction map showing the dual-site occupation required for stable crystallization.
Note the critical electrostatic interaction between the sulfated tyrosine and the basic Exosite I.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action
Ensure pH > 6.5. Dissolve
No Crystals Peptide desulfation peptide immediately before

setup.

Precipitation

Protein concentration too high

Dilute complex to 5-7 mg/mL.
Increase salt (NaCl) slightly to
200mM.

Salt Crystals

Phosphate precipitation

Switch buffer to Tris-HCI or
HEPES.

Poor Diffraction

Disordered peptide tail

The C-terminus of the peptide
might be floppy. Ensure high

occupancy (excess peptide).

Autolysis (Degradation)

Incomplete active site block

Freshly prepare
PPACK/Inhibitor. Ensure 3:1

excess during incubation.

Data Collection Strategy

o Cryoprotection: Transfer crystals briefly (seconds to minutes) into a solution containing 25%

Glycerol + Mother Liquor components.

e Space Group: Expect Tetragonal (

or

).

 Resolution: Sulfated complexes often diffract to high resolution (1.5 - 1.8 A) due to the

rigidifying effect of the electrostatic lock at Exosite I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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